(Z)-N-(3-allyl-4-(4-methoxyphenyl)thiazol-2(3H)-ylidene)-3-nitroaniline

• IUPAC Name: 4-(4-methoxyphenyl)-N-(3-nitrophenyl)-3-prop-2-enyl-1,3-thiazol-2-imine
• InChI: InChI=1S/C19H17N3O3S/c1-3-11-21-18(14-7-9-17(25-2)10-8-14)13-26-19(21)20-15-5-4-6-16(12-15)22(23)24/h3-10,12-13H,1,11H2,2H3
• InChI Key: LGDWFWLOCBSXRD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC(=NC3=CC(=CC=C3)[N+](=O)[O-])N2CC=C
• Molecular Formula: C19H17N3O3S
• Molecular Weight: 367.4 g/mol
• CAS No.: 402945-37-3

Description

(Z)-N-(3-allyl-4-(4-methoxyphenyl)thiazol-2(3H)-ylidene)-3-nitroaniline is a useful research compound. Its molecular formula is C19H17N3O3S and its molecular weight is 367.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Ligand Applications

• The compound is used in the synthesis of benzannulated N-heterocyclic carbene ligands through a reaction with metal complexes, leading to intramolecular cyclization and formation of complexes with various ligands (Hahn et al., 2004).

Anticancer Properties

• Thiazol-2-ylidene derivatives, which include structures similar to the compound , have been studied for their antifibrotic and anticancer activities. Certain derivatives were identified as candidates for further testing due to their high antifibrotic activity levels and lack of superoxide radical scavenging (Kaminskyy et al., 2016).
• Novel N′-(3-cyclohexyl/phenyl-4-(substituted phenyl)thiazole-2(3H)-ylidene)-2-[(5,6,7,8-tetrahydronaphthalen-2-yl)oxy]acetohydrazide derivatives have been synthesized, showing significant anticancer potency against various human cancer cell lines (Turan-Zitouni et al., 2018).

Molecular Structure Analysis

• The compound's analogs have been synthesized and characterized, with studies focusing on their molecular and solid-state structures using techniques like X-ray diffraction and density functional theory. These studies provide insights into the compound's structural properties and potential applications (Rahmani et al., 2017).

Antibacterial Properties

• Derivatives of thiazol-2-ylidene have been synthesized and tested for their antibacterial activities, revealing that some compounds exhibit significant activity against various bacterial strains (Abbasi Shiran et al., 2013).

Non-linear Optics Applications

• Schiff bases containing structures similar to the compound have been synthesized for potential applications in non-linear optical materials. Their molecular structures have been characterized, highlighting their utility in this field (Nesterov et al., 2000).